Cas no 114526-00-0 ((R)-2-(((Benzyloxy)carbonyl)(methyl)amino)-3-phenylpropanoic acid)

• Product Name: (R)-2-(((Benzyloxy)carbonyl)(methyl)amino)-3-phenylpropanoic acid
• CAS No: 114526-00-0
• MF: C₁₈H₁₉NO₄
• MW: 313.347765207291
• CID: 137543
• PubChem ID: 853480
• Update Time: 2025-04-19

(R)-2-(((Benzyloxy)carbonyl)(methyl)amino)-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-(((Benzyloxy)carbonyl)(methyl)amino)-3-phenylpropanoic acid
• (2R)-2-[methyl(phenylmethoxycarbonyl)amino]-3-phenylpropanoic acid
• D-Phenylalanine,N-methyl-N-[(phenylmethoxy)carbonyl]-
• N-Methyl-N-Cbz-D-phenylalanine
• Z-D-MEPHE-OH
• CBZ-N-METHYL-D-PHENYLALANINE
• N-CBZ-N-METHYL-D-PHENYLALANINE
• N-Benzyloxycarbonyl-N-methyl-D-phenylalanine
• N-ALPHA-BENZYLOXYCARBONYL-N-ALPHA-METHYL-D-PHENYLALANINE
• (2R)-2-[benzyloxycarbonyl(methyl)amino]-3-phenyl-propanoic acid
• CS-0300169
• F10558
• EN300-6747240
• PS-17868
• 114526-00-0
• SCHEMBL2968658
• n-((Benzyloxy)carbonyl)-N-methyl-d-phenylalanine
• Z-N-Me-D-Phe-OH
• (R)-2-((benzyloxycarbonyl)(methyl)amino)-3-phenylpropanoic acid
• (2R)-2-{[(BENZYLOXY)CARBONYL](METHYL)AMINO}-3-PHENYLPROPANOIC ACID

• Inchi： 1S/C18H19NO4/c1-19(18(22)23-13-15-10-6-3-7-11-15)16(17(20)21)12-14-8-4-2-5-9-14/h2-11,16H,12-13H2,1H3,(H,20,21)/t16-/m1/s1
• InChI Key： JDGXKNMKNMSHRJ-MRXNPFEDSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C)[C@@H](C(=O)O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 313.13100
• Monoisotopic Mass: 313.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.84000
• LogP: 2.95090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives